![molecular formula C6H7NO4 B1296851 (2,5-Dioxopyrrolidin-3-yl)acetic acid CAS No. 6324-87-4](/img/structure/B1296851.png)
(2,5-Dioxopyrrolidin-3-yl)acetic acid
Overview
Description
“(2,5-Dioxopyrrolidin-3-yl)acetic acid” is a chemical compound with the molecular formula C6H7NO4 . It has a molecular weight of 157.13 . It appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H7NO4/c8-4-1-3(2-5(9)10)6(11)7-4/h3H,1-2H2,(H,9,10)(H,7,8,11) .Scientific Research Applications
Synthesis and Structural Applications
Cyclic γ-Aminobutyric Acid Analogues : A study by Petz, Allmendinger, Mayer, and Wanner (2019) describes the synthesis of 2-(pyrrolidine-3-yl)acetic acid derivatives as cyclic γ-aminobutyric acid analogues, employing intermolecular [2+2]-photocycloaddition, which is a significant contribution to the field of organic synthesis (Petz et al., 2019).
Molecular Conformation Studies : The research by Chui, Dolzhenko, Kolotova, Kozminykh, Heng, and Khrustalev (2004) on (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids highlights the molecular conformations of these products in solution and in crystal form, offering insights into their structural characteristics (Chui et al., 2004).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with voltage-gated sodium and calcium channels, as well as the gaba transporter .
Mode of Action
It’s suggested that the compound may exert its effects through the inhibition of neuronal voltage-sensitive sodium and l-type calcium channels . This could potentially lead to a decrease in neuronal excitability, which might explain its potential anticonvulsant properties.
Biochemical Pathways
The inhibition of voltage-gated sodium and calcium channels can affect a variety of cellular processes, including neurotransmission and muscle contraction .
Pharmacokinetics
Similar compounds have been shown to have high metabolic stability and relatively weak inhibition of cyp3a4, cyp2d6, and cyp2c9 isoforms of cytochrome p450 , which could potentially impact the compound’s bioavailability and therapeutic efficacy.
Result of Action
Based on its potential mode of action, it could potentially decrease neuronal excitability, which might explain its potential anticonvulsant properties .
properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO4/c8-4-1-3(2-5(9)10)6(11)7-4/h3H,1-2H2,(H,9,10)(H,7,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUOBSJLBSQRFHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)NC1=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60283473, DTXSID20990732 | |
Record name | (2,5-dioxopyrrolidin-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60283473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-Hydroxy-2-oxo-3,4-dihydro-2H-pyrrol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20990732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6324-87-4, 705279-41-0 | |
Record name | NSC31727 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=31727 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (2,5-dioxopyrrolidin-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60283473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-Hydroxy-2-oxo-3,4-dihydro-2H-pyrrol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20990732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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